9-(3-Benzylamino-2-hydroxy-propyl)-6-methyl-2,3,4,9-tetrahydro-carbazol-1-one

• Molecular Formula: C23H26N2O2
• Molecular Weight: 362.5 g/mol
• IUPAC Name: 9-[3-(benzylamino)-2-hydroxypropyl]-6-methyl-3,4-dihydro-2H-carbazol-1-one
• InChI: InChI=1S/C23H26N2O2/c1-16-10-11-21-20(12-16)19-8-5-9-22(27)23(19)25(21)15-18(26)14-24-13-17-6-3-2-4-7-17/h2-4,6-7,10-12,18,24,26H,5,8-9,13-15H2,1H3
• InChI Key: FOFXUKCWADGUFY-UHFFFAOYSA-N
• SMILES: CC1=CC2=C(C=C1)N(C3=C2CCCC3=O)CC(CNCC4=CC=CC=C4)O

Description

9-(3-Benzylamino-2-hydroxy-propyl)-6-methyl-2,3,4,9-tetrahydro-carbazol-1-one is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It is a carbazole derivative that has been synthesized using various methods, and its mechanism of action and physiological effects have been studied extensively.

Mechanism of Action

The mechanism of action of 9-(3-Benzylamino-2-hydroxy-propyl)-6-methyl-2,3,4,9-tetrahydro-carbazol-1-one involves the inhibition of various enzymes and pathways. In cancer research, this compound inhibits the activity of topoisomerase I and II, which are enzymes involved in DNA replication and transcription. Inflammation is mediated by the production of cytokines, and this compound inhibits the production of cytokines such as TNF-α and IL-6. In neuroprotection research, this compound scavenges free radicals and inhibits the production of reactive oxygen species.
Biochemical and Physiological Effects
9-(3-Benzylamino-2-hydroxy-propyl)-6-methyl-2,3,4,9-tetrahydro-carbazol-1-one has been found to have various biochemical and physiological effects. In cancer research, this compound induces apoptosis and inhibits cell proliferation. In inflammation research, this compound reduces the production of cytokines and inhibits the activation of NF-κB. In neuroprotection research, this compound protects neurons from damage caused by oxidative stress and reduces inflammation in the brain.

Advantages and Limitations for Lab Experiments

The advantages of using 9-(3-Benzylamino-2-hydroxy-propyl)-6-methyl-2,3,4,9-tetrahydro-carbazol-1-one in lab experiments include its potential therapeutic applications, its ability to inhibit various enzymes and pathways, and its ability to scavenge free radicals. The limitations of using this compound in lab experiments include its variable yield depending on the synthesis method used and its potential toxicity at high concentrations.

Future Directions

For research include further investigation of its therapeutic applications, pharmacokinetics, and toxicity, as well as the development of analogs for therapeutic use.

Synthesis Methods

The synthesis of 9-(3-Benzylamino-2-hydroxy-propyl)-6-methyl-2,3,4,9-tetrahydro-carbazol-1-one has been achieved using different methods. One of the methods involves the reaction of 2,3,4,9-tetrahydrocarbazol-1,6,7,8-tetraone with benzylamine and sodium borohydride. Another method involves the reaction of 2,3,4,9-tetrahydrocarbazol-1,6,7,8-tetraone with benzylamine and sodium cyanoborohydride. The yield of the compound varies depending on the method used.

Scientific Research Applications

9-(3-Benzylamino-2-hydroxy-propyl)-6-methyl-2,3,4,9-tetrahydro-carbazol-1-one has been studied for its potential therapeutic applications. It has been shown to possess anticancer, anti-inflammatory, and neuroprotective properties. In cancer research, this compound has been found to inhibit the growth of cancer cells and induce apoptosis. Inflammation is a key factor in many diseases, and this compound has been found to reduce inflammation by inhibiting the production of cytokines. In neuroprotection research, this compound has been found to protect neurons from damage caused by oxidative stress.